Cas no 2640843-67-8 (1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine)

• Product Name: 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine
• CAS No: 2640843-67-8
• MF: C₂₀H₂₁ClN₄O
• MW: 368.859943151474
• CID: 5316024
• PubChem ID: 154830203
• Update Time: 2025-10-30

1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine
• F6683-1348
• AKOS040716799
• 2640843-67-8
• 1-[4-[[(3-Chloro-4-pyridinyl)oxy]methyl]-1-piperidinyl]-4-methylphthalazine

• Inchi： 1S/C20H21ClN4O/c1-14-16-4-2-3-5-17(16)20(24-23-14)25-10-7-15(8-11-25)13-26-19-6-9-22-12-18(19)21/h2-6,9,12,15H,7-8,10-11,13H2,1H3
• InChI Key： HYHBNRUTVQBOBJ-UHFFFAOYSA-N
• SMILES： C1(N2CCC(COC3C=CN=CC=3Cl)CC2)C2=C(C=CC=C2)C(C)=NN=1

Computed Properties

• Exact Mass: 368.1403890g/mol
• Monoisotopic Mass: 368.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 595.7±45.0 °C(Predicted)
• pka: 8.79±0.30(Predicted)

Additional information on 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine

Comprehensive Overview of 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine (CAS No. 2640843-67-8)

The compound 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine (CAS No. 2640843-67-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a piperidine core linked to a phthalazine moiety, this compound is being explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its heterocyclic framework, which is known to exhibit diverse biological activities.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. The structural attributes of 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine make it a promising candidate for modulating specific enzymatic pathways. Its chloropyridine and methylphthalazine components are frequently studied in the context of kinase inhibition and receptor binding, aligning with current trends in oncology and neurology research.

From a synthetic chemistry perspective, the preparation of CAS No. 2640843-67-8 involves multi-step organic transformations, including N-alkylation and etherification reactions. The compound's logP and solubility profiles are critical parameters for its formulation in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with regulatory standards.

The growing interest in structure-activity relationship (SAR) studies has further highlighted the relevance of 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine. Researchers are investigating its potential as a scaffold for designing next-generation therapeutics, particularly in addressing unmet medical needs. Its compatibility with high-throughput screening platforms underscores its utility in modern drug development pipelines.

Beyond pharmaceuticals, this compound is also being evaluated for its applications in agrochemical innovation. The chloropyridine segment, in particular, is associated with herbicidal and insecticidal properties, making it a subject of interest for sustainable crop protection solutions. As the agricultural sector shifts toward eco-friendly and high-efficiency formulations, CAS No. 2640843-67-8 could play a pivotal role in next-generation agrochemicals.

In summary, 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine represents a versatile chemical building block with broad applicability across life sciences. Its molecular diversity and functional adaptability position it as a valuable asset for researchers aiming to tackle complex challenges in medicine and agriculture. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of innovation.